3-Fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide

• IUPAC Name: 3-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C16H21FN2O2/c17-13-3-1-2-12(10-13)16(20)18-14-4-7-19(11-14)15-5-8-21-9-6-15/h1-3,10,14-15H,4-9,11H2,(H,18,20)
• InChI Key: ZABYSDRFQCVRMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=CC=C2)F)C3CCOCC3
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

“3-Fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide” is a chemical compound with the molecular formula C16H21FN2O2 and a molecular weight of 292.354. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of compounds like “3-Fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide” often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The pyrrolidine ring in “3-Fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide” contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The non-planarity of the ring also increases three-dimensional (3D) coverage, a phenomenon called "pseudorotation".

Future Directions

The pyrrolidine ring, a key component of “3-Fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide”, is a versatile scaffold for novel biologically active compounds. Future research could focus on designing new pyrrolidine compounds with different biological profiles.